![molecular formula C7H9N3OS B1234230 1-[(E)-furan-2-ylmethylideneamino]-3-methylthiourea](/img/structure/B1234230.png)
1-[(E)-furan-2-ylmethylideneamino]-3-methylthiourea
Overview
Description
1-(2-furanylmethylideneamino)-3-methylthiourea is a hydrazone.
Scientific Research Applications
Synthesis and Chemical Properties
1-[(E)-furan-2-ylmethylideneamino]-3-methylthiourea and its related derivatives have been explored in various chemical syntheses. For example, Yin et al. (2008) described the synthesis of 3-methylthio-substituted furans, pyrroles, thiophenes, and related derivatives, highlighting the versatility of these compounds in organic synthesis (Yin, Wang, Chen, Gao, Wu, & Pan, 2008).
Biological and Pharmacological Activities
Studies have shown that derivatives of 1-[(E)-furan-2-ylmethylideneamino]-3-methylthiourea exhibit various biological and pharmacological properties:
- Donlawson et al. (2020) reported the synthesis and bioactivity of a related compound, 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea, demonstrating its susceptibility against various pathogens, suggesting potential medicinal applications (Donlawson, Nweneka, Orie, & Okah, 2020).
- Kalaiyarasi et al. (2019) conducted chemosensing, molecular docking, and antioxidant studies on acylthiourea derivatives, which included a 1-(furan-2-carbonyl)-3-(quinolin-8-yl)thiourea derivative, highlighting its potential in sensing and therapeutic applications (Kalaiyarasi, Haribabu, Gayathri, Gomathi, Bhuvanesh, Karvembu, & Biju, 2019).
Materials Science and Engineering
These compounds also find applications in materials science and engineering. For instance, Kumar et al. (2015) explored the photophysical properties of furan-related compounds for potential use in metal ion sensors, indicating their utility in environmental monitoring and materials research (Kumar, Kumawat, Gupta, & Sharma, 2015).
Food Science and Toxicology
In food science and toxicology, compounds related to 1-[(E)-furan-2-ylmethylideneamino]-3-methylthiourea have been studied for their potential risks and benefits. For example, Lu and Peterson (2010) identified furan metabolites derived from cysteine-cis-2-butene-1,4-dial-lysine cross-links, which are important for understanding furan exposure and bioactivation in humans (Lu & Peterson, 2010).
properties
Molecular Formula |
C7H9N3OS |
|---|---|
Molecular Weight |
183.23 g/mol |
IUPAC Name |
1-[(E)-furan-2-ylmethylideneamino]-3-methylthiourea |
InChI |
InChI=1S/C7H9N3OS/c1-8-7(12)10-9-5-6-3-2-4-11-6/h2-5H,1H3,(H2,8,10,12)/b9-5+ |
InChI Key |
HYXWOVSEEKCMOC-WEVVVXLNSA-N |
Isomeric SMILES |
CNC(=S)N/N=C/C1=CC=CO1 |
SMILES |
CNC(=S)NN=CC1=CC=CO1 |
Canonical SMILES |
CNC(=S)NN=CC1=CC=CO1 |
solubility |
27.1 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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